Cas no 140621-51-8 (N-1-(4-Bromophenyl)ethyl-N,N-dimethylaminehydrochloride)

• Product Name: N-1-(4-Bromophenyl)ethyl-N,N-dimethylaminehydrochloride
• CAS No: 140621-51-8
• MF: C₁₀H₁₄BrN
• MW: 228.128861904144
• MDL: MFCD12197627
• CID: 1079608
• PubChem ID: 419262
• Update Time: 2025-04-20

N-1-(4-Bromophenyl)ethyl-N,N-dimethylaminehydrochloride Chemical and Physical Properties

Names and Identifiers

• N-[1-(4-Bromophenyl)ethyl]-N,N-dimethylamine hydrochloride
• 1-(4-Bromophenyl)-N,N-dimethylethanamine
• SCHEMBL2382760
• 140621-51-8
• AKOS005171542
• (+/-)-1-dimethylamino-1-(4-bromophenyl)-ethane
• STK503408
• YUNJWUBNQZOPRY-UHFFFAOYSA-N
• AM87980
• N-1-(4-Bromophenyl)ethyl-N,N-dimethylaminehydrochloride

• MDL： MFCD12197627
• Inchi： 1S/C10H14BrN/c1-8(12(2)3)9-4-6-10(11)7-5-9/h4-8H,1-3H3
• InChI Key： YUNJWUBNQZOPRY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C)N(C)C

Computed Properties

• Exact Mass: 227.03096g/mol
• Monoisotopic Mass: 227.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 3.2Ų

N-1-(4-Bromophenyl)ethyl-N,N-dimethylaminehydrochloride Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes